methyl 2-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetate

• IUPAC Name: methyl 2-[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl]acetate
• InChI: InChI=1S/C17H14F3N3O2S/c1-10-8-13(17(18,19)20)23(22-10)16-21-15(11-6-4-3-5-7-11)12(26-16)9-14(24)25-2/h3-8H,9H2,1-2H3
• InChI Key: XTMCWBLXPINCPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=C(S2)CC(=O)OC)C3=CC=CC=C3
• Molecular Formula: C17H14F3N3O2S
• Molecular Weight: 381.4 g/mol

Description

“Methyl 2-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetate” is a complex organic compound. It contains several functional groups including a methyl group, a trifluoromethyl group, a pyrazole ring, a phenyl ring, and a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The trifluoromethyl group would likely add significant electronegativity to the molecule, influencing its chemical behavior.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the trifluoromethyl group, the pyrazole ring, and the thiazole ring. These groups could potentially undergo a variety of reactions, including nucleophilic substitutions or electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group, for instance, could increase the compound’s electronegativity and potentially its reactivity.

Scientific Research Applications

Pharmaceutical Drug Synthesis

This compound is a valuable intermediate in the synthesis of pharmaceutical drugs. Its structure, which includes a trifluoromethyl group and a pyrazole ring, is commonly found in molecules with significant biological activity. .

Safety And Hazards

As with any chemical compound, handling “methyl 2-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetate” would require appropriate safety precautions. It’s important to avoid contact with skin and eyes, and to avoid inhaling any dust or aerosols that might be formed when handling the compound.

Future Directions

Compounds with trifluoromethyl groups and heterocyclic rings like pyrazole and thiazole are of significant interest in the development of new pharmaceuticals and agrochemicals. Therefore, research into the synthesis, properties, and potential applications of “methyl 2-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetate” could be a promising direction for future studies.